ethyl 3-(2-oxo-2H-chromene-3-carboxamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(2-oxochromene-3-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C23H17NO5S/c1-2-28-23(27)20-17(13-19(30-20)14-8-4-3-5-9-14)24-21(25)16-12-15-10-6-7-11-18(15)29-22(16)26/h3-13H,2H2,1H3,(H,24,25)
• InChI Key: NPWJRQCKOHOWQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C23H17NO5S
• Molecular Weight: 419.5 g/mol

Description

The compound “ethyl 3-(2-oxo-2H-chromene-3-carboxamido)-5-phenylthiophene-2-carboxylate” is a complex organic molecule. It contains several functional groups including an ester (carboxylate), an amide (carboxamido), a ketone (2-oxo), a chromene, and a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. The chromene and thiophene rings would contribute to the rigidity of the molecule, while the amide and ester groups could participate in hydrogen bonding and other intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the size and shape of the molecule, the polarity of the functional groups, and the presence of the aromatic rings would all influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral properties. For instance:

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Antimicrobial and Antitubercular Effects

Indole derivatives have shown promise as antimicrobial agents. Although data on our compound are limited, its potential role in combating microbial infections warrants further investigation.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. If this compound has bioactive properties, they could be related to the interactions of the functional groups with biological targets.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as any bioactive properties it might have. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic organic chemistry.